Cas no 63147-90-0 (Benzene, 2-methoxy-4-nitro-1-(2-propynyloxy)-)

• Product Name: Benzene, 2-methoxy-4-nitro-1-(2-propynyloxy)-
• CAS No: 63147-90-0
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 427148
• PubChem ID: 12322706
• Update Time: 2025-04-19

Benzene, 2-methoxy-4-nitro-1-(2-propynyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-methoxy-4-nitro-1-(2-propynyloxy)-
• 2-methoxy-4-nitro-1-prop-2-ynoxybenzene
• 63147-90-0
• SCHEMBL16774358
• SCHEMBL19048816
• AKOS011389738
• 2-Methoxy-4-nitro-1-[(prop-2-yn-1-yl)oxy]benzene
• DTXSID00488869

• Inchi： 1S/C10H9NO4/c1-3-6-15-9-5-4-8(11(12)13)7-10(9)14-2/h1,4-5,7H,6H2,2H3
• InChI Key： DFCAXQQRGMZILL-UHFFFAOYSA-N
• SMILES： O(CC#C)C1C=CC(=CC=1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 207.05317
• Monoisotopic Mass: 207.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 61.6